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Cat. No.: B15488090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Azido-9H-purine is a purine analogue that has been a subject of interest in medicinal

chemistry due to its potential as a precursor for various biologically active compounds. Its

discovery and early investigation laid the groundwork for the synthesis of numerous derivatives,

including nucleosides with antiviral and antitumor properties. This technical guide provides an

in-depth overview of the early studies on 6-Azido-9H-purine, focusing on its synthesis,

characterization, and initial biological evaluations.

Synthesis of 6-Azido-9H-purine
The primary and most direct route for the synthesis of 6-Azido-9H-purine involves the

nucleophilic substitution of 6-chloropurine with an azide salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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